n-(6-Chloro-2-methylpyrimidin-4-yl)acetamide

• CAS No.: 7253-63-6
• Molecular Formula: C7H8ClN3O
• Molecular Weight: 185.61 g/mol
• IUPAC Name: N-(6-chloro-2-methylpyrimidin-4-yl)acetamide
• InChI: InChI=1S/C7H8ClN3O/c1-4-9-6(8)3-7(10-4)11-5(2)12/h3H,1-2H3,(H,9,10,11,12)
• InChI Key: FMDCSWYQTLTNPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)NC(=O)C

Description

N-(6-Chloro-2-methylpyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C7H8ClN3O and its molecular weight is 185.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloro-2-methylpyrimidin-4-amine (500 mg, 3483 μmol), pyridine (568 μl, 6965 μmol), and acetic anhydride (493 μl, 5224 μmol) was stirred at 40° C. for 24 h. The mixture was cooled down to rt. The reaction mixture was diluted with saturated NaHCO3 (30 mL) and extracted with EtOAc (2×40 mL). The organic extract was washed with saturated NaCl (about 2 mL), dried over Na2SO4, filtered, concentrated in vacuo and the residue was purified by silica gel chromatography eluting with 40% EtOAc/hexanes to give N-(6-chloro-2-methylpyrimidin-4-yl)acetamide (458 mg, 71% yield). 1H NMR (300 MHz, CDCl3) δ 8.03 (s, 1H); 7.90 (s, 1H); 2.58 (s, 3H); 2.23 (s, 3H). m/z (ESI, +ve ion) 186 (M+H)+.